2-Chloro-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one
Overview
Description
2-Chloro-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one (CEHP) is an organic compound with a molecular formula of C9H15ClNO2. It is a derivative of piperidine and is a useful building block in organic synthesis. It is often used as a starting material for the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Environmental and Synthetic Applications
Environmentally Benign Oxidation Systems : The development of an efficient TEMPO-catalyzed alcohol oxidation system using recyclable hypervalent iodine(III) reagent highlights an environmentally friendly approach to synthesizing carbonyl compounds from alcohols. This method tolerates various functional groups and provides a pathway for recycling catalysts in organic synthesis (Li & Zhang, 2009).
Antinociceptive Activity and Analgesic Compounds : Research into the synthesis and antinociceptive (pain-relieving) activity of 3-chlorophenyl and 6-chloropyridin-2-yl derivatives, including the study of analogs to the compound , demonstrates the pursuit of novel analgesics. These studies involve complex chemical syntheses and pharmacological testing to evaluate their effectiveness as pain relievers (Rádl et al., 1999).
Synthesis of Complex Organic Molecules : Investigations into the synthesis of various organic compounds, including the preparation of 1,2-dimethoxy-1,2-di(pyridin-2-yl)-1,2-ethanediol and its crystal structure, highlight the intricate processes involved in creating and analyzing complex molecules. These studies contribute to the development of methodologies for synthesizing compounds with potential applications in materials science and pharmaceuticals (Percino et al., 2006).
Enzymatic Processes for Chiral Syntheses : The development of enzymatic processes for the preparation of chiral intermediates, such as (S)-2-Chloro-1-(3,4-difluorophenyl)ethanol, showcases the integration of biocatalysis in synthesizing key intermediates for pharmaceuticals. This approach emphasizes the importance of green chemistry and high-efficiency processes in industrial applications (Guo et al., 2017).
properties
IUPAC Name |
2-chloro-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16ClNO2/c1-2-7-6-11(9(13)5-10)4-3-8(7)12/h7-8,12H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUHCDJNGAQZGCI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCC1O)C(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![1-ethyl-3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine](/img/structure/B1479980.png)
